Cas no 1180133-57-6 (4-(4-amino-2-pyridinyl)-1-methyl-2-Piperazinone)

4-(4-amino-2-pyridinyl)-1-methyl-2-Piperazinone structure
1180133-57-6 structure
Product Name:4-(4-amino-2-pyridinyl)-1-methyl-2-Piperazinone
CAS No:1180133-57-6
MF:C10H14N4O
MW:206.244361400604
CID:1100759
PubChem ID:64681311
Update Time:2025-04-20

4-(4-amino-2-pyridinyl)-1-methyl-2-Piperazinone Chemical and Physical Properties

Names and Identifiers

    • 4-(4-amino-2-pyridinyl)-1-methyl-2-Piperazinone
    • 1180133-57-6
    • SCHEMBL3396892
    • AKOS014008201
    • DB-183969
    • Inchi: 1S/C10H14N4O/c1-13-4-5-14(7-10(13)15)9-6-8(11)2-3-12-9/h2-3,6H,4-5,7H2,1H3,(H2,11,12)
    • InChI Key: BIONRGWVCATBSG-UHFFFAOYSA-N
    • SMILES: O=C1CN(C2C=C(C=CN=2)N)CCN1C

Computed Properties

  • Exact Mass: 206.11676108g/mol
  • Monoisotopic Mass: 206.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 62.5Ų
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